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Synthesis of Boc-Asn-OBz|

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Boc-asn-obzl

CAS No.: 13512-57-7

Cat. No.: S688887

The synthesis of Boc-Asn-OBzl can be achieved from Boc-protected aspartic acid. The following diagram

outlines the core synthetic workflow.
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Synthetic workflow for Boc-Asn-OBzl [1] [2]

Experimental Protocol [1] [2]:

¢ Reaction Setup: Dissolve N-[(1,1-dimethylethoxycarbonyl)amino]-L-aspartic acid (20.7 g, 89.1
mmol) in methanol (500 mL). Add cesium carbonate (15.97 g, 49 mmol).
e Salt Formation: After reaction completion, evaporate the solvent to obtain a white solid.
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¢ Benzylation: Dissolve the solid in N,N-dimethylformamide (DMF, 200 mL) to form a suspension.
Slowly add benzyl bromide (11.6 mL, 98 mmol) dropwise and stir the mixture at room temperature
overnight.

¢ Work-up and Isolation:

o Evaporate the solvent under reduced pressure.

Dilute the residue with water (300 mL) and extract with ethyl acetate (200 mL).

Wash the organic phase with brine (50 mL).

Remove the solvent under reduced pressure to obtain the crude product.

¢ Purification: Suspend the crude product in n-hexane (160 mL), filter, and dry under vacuum to yield
Boc-Asn-OBzl as a white solid (14.68 g, 51% yield). Reported melting point: 113-115°C.

o

[¢]

[¢]

Role in Boc Solid-Phase Peptide Synthesis (SPPS)

Boc-Asn-OBzl is a building block in the Boc-SPPS strategy. In this method, the Boc group protects the
alpha-amino group, while the asparagine side chain remains unprotected. The benzyl (OBzl) ester protects
the C-terminus for attachment to the solid support. This protection scheme is acid-labile, requiring strong

acids like HF for final cleavage, which is a key difference from the more common Fmoc/tBu strategy [3].

Handling and Safety

e Storage: Store at 2-8°C [1] [2].

e Physical Data: The predicted pKa is 10.89 + 0.46, and the flash point is 279.5°C [4] [1] [2].

o Safety: While a specific Safety Data Sheet (MSDS) was not located in the search results, standard
safe laboratory practices should be followed. The synthesis protocol uses hazardous chemicals (e.g.,
benzyl bromide, DMF), requiring appropriate personal protective equipment (PPE) and engineering
controls (e.g., fume hood) [1] [2].

Commercial Information

Boc-Asn-OBzl is available from multiple chemical suppliers. The table below lists some examples.

Company Purity Package Size Price (USD)

Sichuan HongRi Pharma-Tech [1] 98% 1 kg Price on request
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Company Purity Package Size Price (USD)
ATK Chemical Company [1] 98% 59-1Kkg Price on request
BOC Sciences [1] >95% Not specified Price on request
Finetech Industry Limited [1] 98% 1g-1kg Price on request
TRC [2] Not specified 250 mg $55

Biosynth Carbosynth [2] Not specified 50 $150

Boc-Asn-OBzl is a specialized reagent designed for a specific peptide synthesis strategy. Its primary value

lies in constructing complex peptides where the Boc/Bzl protection approach is advantageous or necessary.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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